Bis(1-propylguanidine); sulfuric acid

Specification

• CAS No.: 23483-93-4
• Molecular Formula: C8H24N6O4S
• Molecular Weight: 300.38 g/mol
• IUPAC Name: 2-propylguanidine;sulfuric acid
• Standard InChI: InChI=1S/2C4H11N3.H2O4S/c2*1-2-3-7-4(5)6;1-5(2,3)4/h2*2-3H2,1H3,(H4,5,6,7);(H2,1,2,3,4)
• Standard InChI Key: VZKCJJUATTWLTC-UHFFFAOYSA-N
• SMILES: CCCN=C(N)N.CCCN=C(N)N.OS(=O)(=O)O
• Canonical SMILES: CCCN=C(N)N.CCCN=C(N)N.OS(=O)(=O)O

Introduction

Chemical Identity and Basic Properties

Bis(1-propylguanidine); sulfuric acid, also known by its CAS registry number 23483-93-4, is a salt consisting of two propylguanidine units and sulfuric acid. This compound belongs to the broader family of guanidine derivatives, specifically bisguanidine sulfates, which feature guanidine structures with alkyl substituents on the nitrogen atoms.

Key Identifiers and Properties

The compound is characterized by several standard chemical identifiers and properties, summarized in the following table:

Property	Value
CAS Number	23483-93-4
Molecular Formula	C₈H₂₄N₆O₄S
Molecular Weight	300.38 g/mol
MDL Number	MFCD09839059
Synonyms	Bis(1-propylguanidine), sulfuric acid
Chemical Structure	Two propylguanidine units complexed with sulfuric acid
Appearance	Solid substance (based on related compounds)

The molecule contains a total of 43 atoms, including 8 carbon atoms, 24 hydrogen atoms, 6 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom.

Structural Characteristics

Molecular Structure

Bis(1-propylguanidine); sulfuric acid consists of two propylguanidine moieties associated with a sulfuric acid molecule. The propylguanidine component features a guanidine core (a structure with the formula (NH₂)₂C=NH) with a propyl chain (C₃H₇) attached to one of the nitrogen atoms.

The compound can be represented by the following structural relationship:

$2(C₄H₁₁N₃) · H₂SO₄$

The sulfuric acid component serves as a counterion to the basic guanidine groups, forming a stable salt through acid-base interactions.

Structural Features and Bonding

The guanidine core in each propylguanidine unit contains a central carbon atom connected to three nitrogen atoms through a combination of single and double bonds, creating a resonance-stabilized structure. The propyl chain is attached to one of the nitrogen atoms via a single bond, extending the molecule with a three-carbon aliphatic chain.

The interaction between the basic guanidine groups and the acidic sulfuric acid creates ionic bonds, resulting in a salt structure. This ionic character influences the compound's physical properties, including solubility and melting point.

Supplier	Catalog Number	Purity	Package Sizes	Pricing Range (as of 2025)
CymitQuimica	3D-YAA48393	Min. 95%	500 mg, 5 g	531.00 € - 1,836.00 €
BLD Pharmatech	BD00945311	95%	Various	Available upon inquiry

The compound is typically supplied as a research-grade chemical with high purity specifications (≥95%).

Related Compounds and Comparative Analysis

Family of Bisguanidine Sulfate Compounds

Bis(1-propylguanidine); sulfuric acid belongs to a broader family of bisguanidine sulfate compounds that share similar structural features but differ in their alkyl or functional group substituents. This structural relationship provides context for understanding the potential properties and applications of the compound.

Comparative Structural Analysis

The following table compares Bis(1-propylguanidine); sulfuric acid with related bisguanidine sulfate compounds:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Difference
Bis(1-propylguanidine); sulfuric acid	23483-93-4	C₈H₂₄N₆O₄S	300.38	Propyl chain substituents
Bis(1-butylguanidine); sulfuric acid	3867-74-1	C₁₀H₂₈N₆O₄S	328.44	Butyl chain substituents (longer by one carbon)
Bis(N-(3-methoxypropyl)guanidine); sulfuric acid	1315366-59-6	C₁₀H₂₈N₆O₆S	360.43	Methoxypropyl substituents (added ether group)
Bis(1-(3-methylbut-2-en-1-yl)guanidine); sulfuric acid	14279-86-8	C₁₂H₂₈N₆O₄S	352.46	Contains unsaturated methylbutyl groups
Bis(1-(1-methylpiperidin-4-yl)guanidine); sulfuric acid	1315369-03-9	C₁₄H₃₂N₈O₄S	410.54	Contains methylpiperidine ring structures

This comparison reveals how the basic bisguanidine sulfate structure can be modified with different substituents, potentially affecting properties such as solubility, reactivity, and biological activity.

Physical and Chemical Properties

Predicted Properties

Based on its structure and relationships to similar compounds, Bis(1-propylguanidine); sulfuric acid likely possesses the following properties:

• Water solubility: Likely soluble in water due to its ionic nature

• Physical state at room temperature: Solid

• Hygroscopicity: Potentially hygroscopic (based on similar sulfate salts)

• Stability: Generally stable under normal conditions

• pH in solution: Likely acidic due to the sulfuric acid component